2-(3-Aminophenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-(3-aminophenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C11H10N2O/c12-9-3-1-2-8(6-9)11-7-10(14)4-5-13-11/h1-7H,12H2,(H,13,14)
• InChI Key: SPMICLDLHSVMIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=CC(=O)C=CN2
• Molecular Formula: C11H10N2O
• DSSTOX Substance ID: DTXSID20692406
• Molecular Weight: 186.21 g/mol
• CAS RN: 1261982-35-7

Description

2-(3-Aminophenyl)-4-hydroxypyridine, 95% (2-3AP-4HP) is an organic compound that is widely used in scientific research and laboratory experiments. It is a small molecule that is composed of four atoms of carbon, two atoms of nitrogen, one atom of hydrogen and one atom of oxygen. It is a white powder and is soluble in water, methanol and ethanol. It is known for its high purity and stability, making it an ideal compound for scientific research applications.

Mechanism of Action

The mechanism of action of 2-(3-Aminophenyl)-4-hydroxypyridine, 95% is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. It is also believed to act as an inhibitor of certain receptors, such as the 5-HT3 receptor.
Biochemical and Physiological Effects
2-(3-Aminophenyl)-4-hydroxypyridine, 95% has a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes. It has also been shown to inhibit the activity of certain receptors, such as the 5-HT3 receptor. In addition, it has been shown to reduce the production of certain hormones, such as cortisol.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(3-Aminophenyl)-4-hydroxypyridine, 95% in laboratory experiments is its high purity and stability. This makes it an ideal compound for scientific research applications. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to use in certain experiments. In addition, it can be toxic if not handled properly.

Future Directions

There are a number of potential future directions for the use of 2-(3-Aminophenyl)-4-hydroxypyridine, 95% in scientific research. For example, it could be used to develop new drugs and other compounds, to study the structure and function of proteins and DNA, and to study the mechanism of action of certain enzymes and receptors. In addition, it could be used to develop new catalysts and optical sensors, and to study the effects of certain hormones. Finally, it could be used to study the metabolism of cells and to develop new methods for drug delivery.

Synthesis Methods

2-(3-Aminophenyl)-4-hydroxypyridine, 95% can be synthesized through a number of methods, including the Fischer indole synthesis, the Mannich reaction and the Wittig reaction. The Fischer indole synthesis involves the reaction of an aldehyde and an aniline to form the desired product. The Mannich reaction involves the reaction of an aldehyde, an amine and a carbonyl compound. The Wittig reaction involves the reaction of an aldehyde and a phosphonium salt.

Scientific Research Applications

2-(3-Aminophenyl)-4-hydroxypyridine, 95% has a number of applications in scientific research. It is used in the synthesis of drugs and other compounds, in the production of catalysts, in the development of optical sensors, in the study of enzyme kinetics, and in the study of cell metabolism. It is also used in the study of the structure and function of proteins and in the study of the structure and function of DNA.